Cas no 261762-53-2 (3-Chloro-2,6-difluorophenylacetic Acid)

• Product Name: 3-Chloro-2,6-difluorophenylacetic Acid
• CAS No: 261762-53-2
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD01631328
• CID: 852275
• PubChem ID: 2773568
• Update Time: 2025-05-20

3-Chloro-2,6-difluorophenylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chloro-2,6-difluorophenyl)acetic acid
• RARECHEM AL BO 0938
• 3-CHLORO-2,6-DIFLUOROPHENYLACETIC ACID
• (3-chloro-2,6-difluorophenyl)acetic acid
• AC1MCN53
• AC1Q74VF
• CTK7J2132
• MolPort-000-152-860
• PubChem2709
• SureCN3736586
• 3-Chloro-2,6-difluorophenylacetic Acid

• MDL： MFCD01631328
• Inchi： 1S/C8H5ClF2O2/c9-5-1-2-6(10)4(8(5)11)3-7(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： KYNHMNUEUZZTLW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Experimental Properties

• Density: 1.505±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 126-130℃
• Boiling Point: 287.4±35.0 ºC (760 Torr),
• Flash Point: 127.6±25.9 ºC,
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

3-Chloro-2,6-difluorophenylacetic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38-25
• Safety Instruction： 26-36-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-Chloro-2,6-difluorophenylacetic Acid

Research Brief on 3-Chloro-2,6-difluorophenylacetic Acid (CAS: 261762-53-2) in Chemical Biology and Pharmaceutical Applications

3-Chloro-2,6-difluorophenylacetic Acid (CAS: 261762-53-2) is a fluorinated phenylacetic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including non-steroidal anti-inflammatory drugs (NSAIDs) and agrochemicals. Recent studies have explored its potential as a building block for novel drug candidates, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 3-Chloro-2,6-difluorophenylacetic Acid as a precursor for the synthesis of selective COX-2 inhibitors. The research team demonstrated that derivatives of this compound exhibited improved pharmacokinetic properties compared to traditional NSAIDs, with reduced gastrointestinal side effects. The study highlighted the importance of the fluorine substitutions at the 2- and 6-positions in enhancing metabolic stability and target binding affinity.

In the field of agrochemicals, a recent patent application (WO2023012567) disclosed novel herbicidal compositions incorporating 3-Chloro-2,6-difluorophenylacetic Acid derivatives. These compounds showed remarkable activity against broadleaf weeds while demonstrating favorable environmental profiles. The presence of the chlorine and fluorine substituents was found to be critical for maintaining herbicidal potency while minimizing soil persistence.

From a synthetic chemistry perspective, advancements have been made in the production of 261762-53-2 using more sustainable methods. A 2024 paper in Green Chemistry described an innovative electrochemical fluorination approach that significantly reduced the use of hazardous reagents while maintaining high yields (82-85%). This development addresses growing concerns about the environmental impact of fluorochemical manufacturing processes.

Recent structural-activity relationship (SAR) studies have revealed that 3-Chloro-2,6-difluorophenylacetic Acid serves as an excellent scaffold for designing GABA_A receptor modulators. Researchers at several pharmaceutical companies have reported promising anxiolytic candidates derived from this core structure, with improved selectivity over benzodiazepine binding sites. These findings were presented at the 2024 American Chemical Society National Meeting.

Quality control and analytical method development for 261762-53-2 have also seen progress. A collaborative study between academic and industry researchers published in the Journal of Pharmaceutical and Biomedical Analysis (2024) established robust HPLC-MS methods for detecting and quantifying this compound and its impurities at ppm levels. This work is particularly important for ensuring the safety and consistency of pharmaceutical products containing this intermediate.

Looking forward, the unique properties of 3-Chloro-2,6-difluorophenylacetic Acid continue to inspire innovative applications. Current research directions include its potential use in PET tracer development (leveraging the fluorine atoms for ¹⁸F labeling) and as a component of PROTACs (proteolysis targeting chimeras) for targeted protein degradation. The compound's versatility and the growing understanding of its structure-activity relationships suggest it will remain an important tool in medicinal chemistry for years to come.